2-Pyrazol-1-ylmethyl-benzoic acid

• IUPAC Name: 2-(pyrazol-1-ylmethyl)benzoic acid
• InChI: InChI=1S/C11H10N2O2/c14-11(15)10-5-2-1-4-9(10)8-13-7-3-6-12-13/h1-7H,8H2,(H,14,15)
• InChI Key: QEJSUDVSIYAPKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC=N2)C(=O)O
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol

Description

“2-Pyrazol-1-ylmethyl-benzoic acid” is a compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives is an important area of organic chemistry. The synthesis of 1-aryl-3,4,5-substituted pyrazoles involves the condensation of 1,3-diketones with arylhydrazines. Precursors were obtained by reaction between 1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylic acid with the appropriate primary amine in anhydrous acetic acid.

Molecular Structure Analysis

The molecular structure of “2-Pyrazol-1-ylmethyl-benzoic acid” consists of a pyrazole ring fused with a benzoic acid group. The pyrazole ring is a five-membered heterocyclic structure with two adjacent nitrogen atoms.

Chemical Reactions Analysis

Pyrazole derivatives can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups. The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed.

Physical And Chemical Properties Analysis

The molecular weight of “2-Pyrazol-1-ylmethyl-benzoic acid” is 202.21. The InChI key is QEJSUDVSIYAPKL-UHFFFAOYSA-N.

Scientific Research Applications

C11H10N2O2\mathrm{C_{11}H_{10}N_2O_2}C11​H10​N2​O2​

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Synthetic Chemistry and Preparation Methods

2-Pyrazol-1-ylmethyl-benzoic acid is a versatile compound that can be synthesized using various methods. Recent advances in synthetic chemistry have led to efficient approaches for its preparation. Some notable methods include:

• One-Pot Synthesis from (Hetero)arenes and Carboxylic Acids : Kim et al. developed a swift and effective “one-pot” method for synthesizing pyrazoles, including 2-Pyrazol-1-ylmethyl-benzoic acid. .

Mechanism of Action

Pyrazoles

are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . They are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Benzoic acids

are a class of aromatic carboxylic acids widely used in medicine and food industries due to their antimicrobial properties .

Safety and Hazards

The safety data sheet for benzoic acid, a component of “2-Pyrazol-1-ylmethyl-benzoic acid”, indicates that it may cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure if inhaled. It is also classified as a combustible dust.

Future Directions

Pyrazole derivatives have garnered significant attention due to their diverse structural significance and biological activities. They have shown promising antimicrobial, anticancer, anti-inflammatory, and antiviral properties. Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications.